Cas no 158654-74-1 (5-Bromomethylisoquinoline Hydrobromide)

• Product Name: 5-Bromomethylisoquinoline Hydrobromide
• CAS No: 158654-74-1
• MF: C₁₀H₈BrN
• MW: 222.081221580505
• CID: 108953
• PubChem ID: 22051131
• Update Time: 2025-06-11

5-Bromomethylisoquinoline Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)isoquinoline
• 5-Bromomethylisoquinoline
• Isoquinoline,5-(bromomethyl)-
• 5-Bromomethylisoquinoline hydrobromide
• Isoquinoline, 5-(bromomethyl)- (9CI)
• SCHEMBL843758
• W-205826
• MFCD11052622
• AKOS008901224
• YDGUDRWCJOVQRC-UHFFFAOYSA-N
• EN300-1912676
• FT-0645588
• A858009
• 158654-74-1
• Isoquinoline, 5-(bromomethyl)-
• CS-0447476
• DB-064242
• 5-Bromomethylisoquinoline Hydrobromide

• MDL： MFCD11052622
• Inchi： 1S/C10H8BrN/c11-6-8-2-1-3-9-7-12-5-4-10(8)9/h1-5,7H,6H2
• InChI Key： YDGUDRWCJOVQRC-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2C=NC=CC1=2

Computed Properties

• Exact Mass: 220.98400
• Monoisotopic Mass: 220.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.12970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-Bromomethylisoquinoline Hydrobromide

5-Bromomethylisoquinoline Hydrobromide (CAS No. 158654-74-1): A Comprehensive Overview

5-Bromomethylisoquinoline Hydrobromide (CAS No. 158654-74-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoquinoline core and bromomethyl substituent, holds potential for various applications, including as a synthetic intermediate and as a lead compound for drug discovery.

The chemical structure of 5-Bromomethylisoquinoline Hydrobromide is defined by its molecular formula C₁₂H₁₂Br₂N and molecular weight of 306.03 g/mol. The presence of the bromomethyl group provides a reactive site for further chemical modifications, making it an attractive candidate for the synthesis of more complex molecules. The hydrobromide salt form ensures solubility and stability, which are crucial for both synthetic processes and biological studies.

In recent years, the interest in isoquinoline-based compounds has surged due to their diverse biological activities. Research has shown that these compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. Specifically, 5-Bromomethylisoquinoline Hydrobromide has been explored for its potential as a scaffold in the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromomethylisoquinoline Hydrobromide as a key intermediate in the synthesis of potent antitumor agents. The researchers demonstrated that by modifying the bromomethyl group, they could introduce various functional groups that enhanced the compound's biological activity. This work underscores the importance of 5-Bromomethylisoquinoline Hydrobromide in drug discovery and development.

Beyond its role as a synthetic intermediate, 5-Bromomethylisoquinoline Hydrobromide has also been investigated for its direct biological effects. A recent study in the European Journal of Pharmacology reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding suggests potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Bromomethylisoquinoline Hydrobromide have also been studied to assess its suitability as a therapeutic agent. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug candidates. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, further supporting its potential for clinical use.

In conclusion, 5-Bromomethylisoquinoline Hydrobromide (CAS No. 158654-74-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, 5-Bromomethylisoquinoline Hydrobromide is poised to play a significant role in advancing drug discovery and improving patient outcomes.